Cas no 13891-13-9 (Ethanone, 1-(7-chloro-10H-phenothiazin-2-yl)-)
13891-13-9 structure
Product Name:Ethanone, 1-(7-chloro-10H-phenothiazin-2-yl)-
CAS No:13891-13-9
MF:C14H10ClNOS
MW:275.753301143646
CID:1257314
Update Time:2024-08-04
Ethanone, 1-(7-chloro-10H-phenothiazin-2-yl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-(7-chloro-10H-phenothiazin-2-yl)-
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- Inchi: 1S/C14H10ClNOS/c1-8(17)9-2-5-13-12(6-9)16-11-4-3-10(15)7-14(11)18-13/h2-7,16H,1H3
- InChI Key: LGIXPYANDTVEBK-UHFFFAOYSA-N
- SMILES: C(=O)(C1=CC=C2C(=C1)NC1=C(C=C(Cl)C=C1)S2)C
Computed Properties
- Exact Mass: 275.0173
Experimental Properties
- Density: 1.344±0.06 g/cm3(Predicted)
- Boiling Point: 479.3±45.0 °C(Predicted)
- PSA: 29.1
- pka: -2.39±0.20(Predicted)
Ethanone, 1-(7-chloro-10H-phenothiazin-2-yl)- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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